Cas no 113336-22-4 (2-(1H-Pyrazol-1-yl)acetonitrile)
113336-22-4 structure
Product Name:2-(1H-Pyrazol-1-yl)acetonitrile
CAS No:113336-22-4
MF:C5H5N3
MW:107.113300085068
MDL:MFCD04971123
CID:822786
PubChem ID:7017843
Update Time:2025-04-19
2-(1H-Pyrazol-1-yl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-Pyrazol-1-yl)acetonitrile
- 2-pyrazol-1-ylacetonitrile
- 1H-pyrazol-1-ylacetonitrile
- 1H-Pyrazole-1-acetonitrile
- 1H-pyrazol-1-ylacetonitrile(SALTDATA: FREE)
- 2-pyrazolylethanenitrile
- ACMC-20du9r
- PubChem23696
- Pyrazol-1-yl-acetonitrile
- SBB022524
- DTXSID70426910
- F8889-2668
- AKOS000189908
- KQULXIRGBBDZKY-UHFFFAOYSA-N
- 2-(pyrazol-1-yl)acetonitrile
- CS-0179152
- SCHEMBL1904553
- DA-16787
- 113336-22-4
- ALBB-004614
- STK313364
- EN300-48681
- J-002949
- MFCD04971123
- Z295205174
- G37800
-
- MDL: MFCD04971123
- Inchi: 1S/C5H5N3/c6-2-5-8-4-1-3-7-8/h1,3-4H,5H2
- InChI Key: KQULXIRGBBDZKY-UHFFFAOYSA-N
- SMILES: N1(C=CC=N1)CC#N
Computed Properties
- Exact Mass: 107.04845
- Monoisotopic Mass: 107.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.5
- Topological Polar Surface Area: 41.6A^2
Experimental Properties
- Density: 1.11
- Boiling Point: 243.1°C at 760 mmHg
- Flash Point: 100.8°C
- Refractive Index: 1.577
- PSA: 41.61
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(1H-Pyrazol-1-yl)acetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(1H-Pyrazol-1-yl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM115502-5g |
1H-pyrazol-1-ylacetonitrile |
113336-22-4 | 95% | 5g |
$772 | 2021-08-06 | |
| TRC | H953955-50mg |
1H-Pyrazol-1-ylacetonitrile |
113336-22-4 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H953955-100mg |
1H-Pyrazol-1-ylacetonitrile |
113336-22-4 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H953955-500mg |
1H-Pyrazol-1-ylacetonitrile |
113336-22-4 | 500mg |
$ 185.00 | 2022-06-04 | ||
| Apollo Scientific | OR928801-250mg |
1H-Pyrazol-1-ylacetonitrile |
113336-22-4 | 95% | 250mg |
£175.00 | 2025-02-21 | |
| Apollo Scientific | OR928801-1g |
1H-Pyrazol-1-ylacetonitrile |
113336-22-4 | 95% | 1g |
£345.00 | 2025-02-21 | |
| Chemenu | CM115502-1g |
1H-pyrazol-1-ylacetonitrile |
113336-22-4 | 95% | 1g |
$*** | 2023-04-03 | |
| abcr | AB266199-250 mg |
1H-Pyrazol-1-ylacetonitrile; 95% |
113336-22-4 | 250MG |
€198.50 | 2022-03-03 | ||
| abcr | AB266199-500 mg |
1H-Pyrazol-1-ylacetonitrile; 95% |
113336-22-4 | 500MG |
€264.80 | 2022-03-03 | ||
| abcr | AB266199-1 g |
1H-Pyrazol-1-ylacetonitrile; 95% |
113336-22-4 | 1g |
€309.00 | 2022-03-03 |
2-(1H-Pyrazol-1-yl)acetonitrile Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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